Cas no 1173784-93-4 (3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide)

• Product Name: 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide
• CAS No: 1173784-93-4
• MF: C₂₃H₂₂ClN₅O₂
• MW: 435.906083583832
• CID: 5391122
• Update Time: 2025-11-01

3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chlorobenzoyl)amino]-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide
• 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide

• Inchi： 1S/C23H22ClN5O2/c1-13-18(14(2)29(3)28-13)12-25-23(31)21-20(17-6-4-5-7-19(17)26-21)27-22(30)15-8-10-16(24)11-9-15/h4-11,26H,12H2,1-3H3,(H,25,31)(H,27,30)
• InChI Key： XKPLBXRRRFILPA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NC(=O)C2=CC=C(Cl)C=C2)=C1C(NCC1=C(C)N(C)N=C1C)=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 645.3±55.0 °C(Predicted)
• pka: 13.05±0.43(Predicted)

Additional information on 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide

Professional Introduction to Compound with CAS No. 1173784-93-4 and Product Name: 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide

The compound with the CAS number 1173784-93-4 and the product name 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes a benzamido group, a trimethylpyrazole moiety, and an indole carboxamide moiety, which collectively contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The presence of the 1,3,5-trimethyl-1H-pyrazol-4-yl group in this molecule is particularly noteworthy, as pyrazole derivatives have been extensively studied for their pharmacological effects. Pyrazoles are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug design. The 4-chlorobenzamido part of the molecule introduces a polar aromatic group that can enhance binding affinity to biological targets. Additionally, the indole core is a well-documented pharmacophore in medicinal chemistry, often associated with neuroprotective, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The compound 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide has been investigated for its potential role in modulating multiple signaling pathways simultaneously. This approach is particularly relevant in the treatment of multifactorial disorders where targeting several pathways can lead to more effective therapeutic outcomes. The structural features of this compound suggest that it may interact with enzymes and receptors involved in inflammation, oxidative stress, and cell proliferation.

The benzamido group is known to exhibit significant bioactivity by serving as a hinge binder in protein-protein interactions. This property makes it an attractive moiety for designing small-molecule inhibitors. In contrast, the indole carboxamide moiety is often associated with analgesic and anti-inflammatory effects. The combination of these functional groups in 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide suggests a broad spectrum of potential biological activities. This compound may be particularly useful in developing treatments for chronic inflammatory diseases and neurodegenerative disorders.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed on 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, the compound has shown potential binding affinity to receptors involved in pain perception and neurotransmitter release.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure compounds if stereochemical selectivity is desired for biological activity. The synthesis route also emphasizes green chemistry principles by minimizing waste generation and using environmentally friendly solvents.

In vitro pharmacological studies have provided preliminary evidence of the therapeutic potential of 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide. These studies have demonstrated inhibitory effects on various inflammatory mediators and enzymes. For instance, the compound has shown significant reduction in prostaglandin E2 (PGE2) production in experimental models of inflammation. Furthermore, it has exhibited neuroprotective effects by reducing oxidative stress-induced neuronal damage in cell culture models.

The development of novel drug candidates often involves evaluating their safety profile through toxicological studies before advancing to clinical trials. Preliminary toxicology data on 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-indole-2-carboxamide indicate that it is well-tolerated at moderate doses but may cause mild gastrointestinal disturbances at higher concentrations. Further studies are needed to assess long-term toxicity and potential side effects before considering human trials.

The role of computational modeling in drug discovery cannot be overstated. Molecular dynamics simulations have been used to study the conformational behavior of 3-(4-chlorobenzamido)-N-[(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl]-1H-indole -2-carboxamide in solution and its interactions with biological targets. These simulations provide insights into how the compound stabilizes its binding site on proteins through hydrogen bonding networks and hydrophobic interactions. Such information is crucial for optimizing lead compounds during drug development.

Future directions in research may involve exploring derivatives of this compound that exhibit enhanced potency or selectivity for specific biological targets. Structure-based drug design techniques will play a key role in modifying key functional groups while maintaining overall bioactivity. Additionally